Cas no 15918-79-3 (2,3-dihydro-1H-indol-6-amine)

• Product Name: 2,3-dihydro-1H-indol-6-amine
• CAS No: 15918-79-3
• MF: C₈H₁₀N₂
• MW: 134.178401470184
• MDL: MFCD00035181
• CID: 1082019
• PubChem ID: 34185
• Update Time: 2025-04-20

2,3-dihydro-1H-indol-6-amine Chemical and Physical Properties

Names and Identifiers

• Indolin-6-amine
• 2,3-dihydro-1H-Indol-6-amine
• 6-Indolinamine
• (2,3-dihydro-1H-inden-5-yl)isothiocyanate
• (2,3-dihydro-1H-indol-6-yl)amine
• 5-Indanyl Isothiocyanate
• 5-indanyl-isothiocyanate
• 6-aminoindoline
• AC1MC07Y
• AC1Q7EY2
• AC1Q7EY3
• CTK8A7621
• indan-5-yl isothiocyanate
• indan-5-yl-isothiocyanate
• indolin-6-ylamine
• AKOS005174369
• DB-064269
• EN300-2993945
• J-521535
• SB64372
• 6-Aminoindolin
• G73003
• ALBB-014225
• CS-0105947
• 15918-79-3
• SCHEMBL94057
• 2,3-Dihydro-1H-indol-6-ylamine #
• 1H-Indol-6-amine, 2,3-dihydro-
• A883318
• LS-04472
• 2,3-dihydro-1H-indol-6-amine

• MDL： MFCD00035181
• Inchi： 1S/C8H10N2/c9-7-2-1-6-3-4-10-8(6)5-7/h1-2,5,10H,3-4,9H2
• InChI Key： UMXPKGQJQAQXLU-UHFFFAOYSA-N
• SMILES： N1C2C=C(C=CC=2CC1)N

Computed Properties

• Exact Mass: 134.0845
• Monoisotopic Mass: 134.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines